Cas no 72030-16-1 ((2Z)-2-phenyl-3-(thiophen-2-yl)prop-2-enenitrile)

• Product Name: (2Z)-2-phenyl-3-(thiophen-2-yl)prop-2-enenitrile
• CAS No: 72030-16-1
• MF: C₁₃H₉NS
• MW: 211.282261610031
• CID: 976869
• PubChem ID: 805089
• Update Time: 2025-04-19

(2Z)-2-phenyl-3-(thiophen-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-phenyl-3-(thiophen-2-yl)prop-2-enenitrile
• 2-phenyl-3-(2-thienyl)acrylonitrile
• 2-phenyl-3-thiophen-2-ylprop-2-enenitrile
• NSC149686
• 2-phenyl-3-(thiophen-2-yl)prop-2-enenitrile
• (E)-2-phenyl-3-thiophen-2-ylprop-2-enenitrile
• NSC-149686
• (Z)-2-phenyl-3-thiophen-2-ylprop-2-enenitrile
• (Z)-2-phenyl-3-(2-thienyl)prop-2-enenitrile
• SCHEMBL4909715
• 72030-16-1
• NSC 149686

• Inchi： 1S/C13H9NS/c14-10-12(9-13-7-4-8-15-13)11-5-2-1-3-6-11/h1-9H/b12-9+
• InChI Key： FACDZBYANOZMGQ-FMIVXFBMSA-N
• SMILES： S1C=CC=C1/C=C(\C#N)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 211.04567
• Monoisotopic Mass: 211.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 23.79
• LogP: 3.81228